Cas no 42241-03-2 (4,5-Dihydroxytryptamine)

4,5-Dihydroxytryptamine structure
Product name:4,5-Dihydroxytryptamine
4,5-Dihydroxytryptamine Chemical and Physical Properties
Names and Identifiers
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- 3-(2-aminoethyl)-1H-indole-4,5-diol
- DTXCID90117570
- 42241-03-2
- DTXSID30195079
- 4,5-Dihydroxytryptamine
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- Inchi: InChI=1S/C10H12N2O2/c11-4-3-6-5-12-7-1-2-8(13)10(14)9(6)7/h1-2,5,12-14H,3-4,11H2
- InChI Key: HKPREGWFNPFQEA-UHFFFAOYSA-N
- SMILES: NCCc1c[nH]c2ccc(O)c(O)c12
Computed Properties
- Exact Mass: 192.089877630Da
- Monoisotopic Mass: 192.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 82.3Ų
4,5-Dihydroxytryptamine Related Literature
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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